Cas no 1936429-52-5 (1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-)

3-Bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine is a heterocyclic compound featuring a pyrazolo[4,3-c]pyridine core with a bromo substituent at the 3-position and a saturated tetrahydropyridine ring. This structure makes it a valuable intermediate in medicinal chemistry and pharmaceutical research, particularly for the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or kinase inhibition. The bromo group offers a versatile handle for further functionalization via cross-coupling reactions, enabling precise structural modifications. Its saturated ring system enhances stability and solubility, facilitating downstream applications. The compound’s well-defined reactivity and scaffold flexibility make it a useful building block for drug discovery and development.
1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- structure
1936429-52-5 structure
Product Name:1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-
CAS No:1936429-52-5
MF:C6H8BrN3
MW:202.051819801331
CID:5221358
Update Time:2025-06-11

1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-
    • 3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
    • Inchi: 1S/C6H8BrN3/c7-6-4-3-8-2-1-5(4)9-10-6/h8H,1-3H2,(H,9,10)
    • InChI Key: BYKNJEDJLDYQPM-UHFFFAOYSA-N
    • SMILES: C1NCCC2NN=C(Br)C1=2

1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Bestfluorodrug
YFL00051-0.5g
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
1936429-52-5 97%
0.5g
¥3700 2023-09-19
Bestfluorodrug
YFL00051-1.0g
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
1936429-52-5 97%
1.0g
¥6000 2023-03-11
Bestfluorodrug
YFL00051-5.0g
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
1936429-52-5 97%
5.0g
¥18500 2023-03-11
Bestfluorodrug
YFL00051-1g
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
1936429-52-5 97%
1g
¥6000 2023-09-19
Bestfluorodrug
YFL00051-5g
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
1936429-52-5 97%
5g
¥18500 2023-09-19

1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- Related Literature

Additional information on 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-

Introduction to 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- (CAS No. 1936429-52-5)

1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- (CAS No. 1936429-52-5) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the bromine substituent at the 3-position and the tetrahydro substitution at the 4,5,6,7-positions makes this molecule particularly interesting for various studies.

The 1H-Pyrazolo[4,3-c]pyridine scaffold is a versatile core that has been extensively explored in the development of novel drugs. This scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The bromine substituent at the 3-position can significantly influence the pharmacological profile of the molecule by affecting its binding affinity to specific receptors and enzymes.

Recent studies have highlighted the potential of 1H-Pyrazolo[4,3-c]pyridine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain 1H-Pyrazolo[4,3-c]pyridine derivatives exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that these compounds could effectively inhibit the growth of cancer cells by targeting specific signaling pathways.

The tetrahydro substitution at the 4,5,6,7-positions is particularly noteworthy as it can enhance the solubility and bioavailability of the compound. This modification can also improve the metabolic stability and reduce toxicity, making it a valuable feature for drug development. The combination of these structural features makes 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- an attractive candidate for further investigation.

In terms of synthetic chemistry, 1H-Pyrazolo[4,3-c]pyridine derivatives can be synthesized through various routes. One common approach involves the reaction of pyridine with hydrazine followed by cyclization to form the pyrazolopyridine core. The introduction of the bromine substituent can be achieved through bromination reactions using reagents such as N-bromosuccinimide (NBS) or bromine itself. The tetrahydro substitution can be introduced through hydrogenation reactions using palladium catalysts.

The pharmacokinetic properties of 1H-Pyrazolo[4,3-c]pyridine derivatives are also an important area of research. Studies have shown that these compounds can exhibit favorable pharmacokinetic profiles with good oral bioavailability and low clearance rates. This makes them suitable for oral administration in therapeutic applications.

In conclusion, 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- (CAS No. 1936429-52-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development and exploration in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd